Cas no 149597-48-8 ((Z)-1-Bromo-3,3,3-trifluoropropene-1)

(Z)-1-Bromo-3,3,3-trifluoropropene-1 is a fluorinated organic compound featuring a bromine substituent at the 1-position and a trifluoromethyl group at the 3-position, with a defined (Z)-configuration around the double bond. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of fluorinated building blocks. The presence of both bromine and trifluoromethyl groups enhances its utility in pharmaceuticals, agrochemicals, and materials science. Its well-defined stereochemistry ensures consistent performance in stereoselective transformations. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

(Z)-1-Bromo-3,3,3-trifluoropropene-1 structure

149597-48-8 structure

Product Name:(Z)-1-Bromo-3,3,3-trifluoropropene-1

CAS No:149597-48-8

MF:C₃H₂BrF₃

MW:174.947190761566

MDL:MFCD04037239

CID:137660

PubChem ID:45075646

Update Time:2025-05-27

(Z)-1-Bromo-3,3,3-trifluoropropene-1 Chemical and Physical Properties

Names and Identifiers

- 1-Propene,1-bromo-3,3,3-trifluoro-, (1Z)-
- (Z)-1-BROMO-3,3,3-TRIFLUOROPROP-1-ENE
- Z-1-BroMo-3,3,3-trifluoropropene
- Z-1-BROMO-3,3,3-TRIFLUOROPROPENE-1
- MFCD04037239
- AKOS025294558
- (1Z)-1-BROMO-3,3,3-TRIFLUOROPROP-1-ENE
- XRZHWZVROHBBAM-UPHRSURJSA-N
- 1-Propene,1-bromo-3,3,3-trifluoro-,(1Z)-
- (Z)-1-Bromo-3,3,3-trifluoropropene-1
- SCHEMBL1221949
- 149597-48-8
- (Z)-1-Bromo-3,3,3-trifluoroprop-1-ene98%
- (Z)-1-Bromo-3,3,3-trifluoroprop-1-ene 98%
- MDL： MFCD04037239
- Inchi： 1S/C3H2BrF3/c4-2-1-3(5,6)7/h1-2H/b2-1-
- InChI Key： XRZHWZVROHBBAM-UPHRSURJSA-N
- SMILES： Br/C=C\C(F)(F)F

Computed Properties

Exact Mass: 173.92900
Monoisotopic Mass: 173.929
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 72.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2
XLogP3: 2.3

Experimental Properties

Density: 1.728
Boiling Point: 57-58°C
Flash Point: °C
Refractive Index: 1.394
PSA: 0.00000
LogP: 2.45730

(Z)-1-Bromo-3,3,3-trifluoropropene-1 Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

(Z)-1-Bromo-3,3,3-trifluoropropene-1 Pricemore >>

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